Cas no 326885-69-2 (1-benzyl-4-4-(propan-2-yl)benzenesulfonylpiperazine)

• Product Name: 1-benzyl-4-4-(propan-2-yl)benzenesulfonylpiperazine
• CAS No: 326885-69-2
• MF: C₂₀H₂₆N₂O₂S
• MW: 358.497643947601
• CID: 6368054
• PubChem ID: 1337146
• Update Time: 2025-10-30

1-benzyl-4-4-(propan-2-yl)benzenesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-4-(propan-2-yl)benzenesulfonylpiperazine
• 1-benzyl-4-((4-isopropylphenyl)sulfonyl)piperazine
• Piperazine, 1-[[4-(1-methylethyl)phenyl]sulfonyl]-4-(phenylmethyl)-
• Oprea1_083444
• Z45509614
• SR-01000234675
• SR-01000234675-1
• 326885-69-2
• 1-benzyl-4-[(4-isopropylphenyl)sulfonyl]piperazine
• 1-benzyl-4-[4-(propan-2-yl)benzenesulfonyl]piperazine
• AKOS002286131
• F1058-0068
• AP-263/40778277
• Oprea1_646665
• 1-benzyl-4-(4-propan-2-ylphenyl)sulfonylpiperazine

• Inchi： 1S/C20H26N2O2S/c1-17(2)19-8-10-20(11-9-19)25(23,24)22-14-12-21(13-15-22)16-18-6-4-3-5-7-18/h3-11,17H,12-16H2,1-2H3
• InChI Key： WWECGAVZLFOKMA-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C(C)C)C=C2)(=O)=O)CCN(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 358.17149925g/mol
• Monoisotopic Mass: 358.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 479.9±55.0 °C(Predicted)
• pka: 5.98±0.10(Predicted)

Additional information on 1-benzyl-4-4-(propan-2-yl)benzenesulfonylpiperazine

Comprehensive Overview of 1-Benzyl-4-(4-(Propan-2-yl)benzenesulfonyl)piperazine (CAS No. 326885-69-2)

1-Benzyl-4-(4-(propan-2-yl)benzenesulfonyl)piperazine, with the CAS number 326885-69-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonylated piperazine derivatives, which are widely studied for their potential applications in drug discovery and development. The unique structural features of this molecule, including the benzyl group and the isopropyl-substituted benzenesulfonyl moiety, contribute to its distinct physicochemical properties and biological activity.

In recent years, the demand for sulfonamide-based compounds like 1-benzyl-4-(4-(propan-2-yl)benzenesulfonyl)piperazine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in their potential as enzyme inhibitors, receptor modulators, and central nervous system (CNS) agents. The compound's CAS 326885-69-2 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge scientific investigations.

The synthesis of 1-benzyl-4-(4-(propan-2-yl)benzenesulfonyl)piperazine typically involves multi-step organic reactions, including sulfonylation and N-alkylation processes. These methods are optimized to achieve high yields and purity, which are critical for research and potential commercial applications. The compound's molecular weight, solubility, and stability under various conditions are key parameters that researchers evaluate during its characterization.

One of the most intriguing aspects of CAS 326885-69-2 is its potential role in addressing contemporary health challenges. For instance, the rise of neurodegenerative diseases and metabolic disorders has spurred interest in novel therapeutic agents. The piperazine scaffold in this compound is known to interact with various biological targets, making it a promising candidate for further exploration. Additionally, its benzenesulfonyl group enhances its ability to penetrate cell membranes, a property highly valued in drug design.

From an industrial perspective, 1-benzyl-4-(4-(propan-2-yl)benzenesulfonyl)piperazine is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic systems and solvent-free conditions to produce such compounds with minimal environmental impact. This aligns with the growing global emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, 1-benzyl-4-(4-(propan-2-yl)benzenesulfonyl)piperazine (CAS 326885-69-2) represents a fascinating area of study at the intersection of chemistry and biology. Its structural complexity, combined with its potential applications, makes it a subject of ongoing research and innovation. As scientific advancements continue, this compound may play a pivotal role in the development of next-generation therapeutics and materials.